Cas no 20938-74-3 (N-methyl-2-sulfanylacetamide)

• Product Name: N-methyl-2-sulfanylacetamide
• CAS No: 20938-74-3
• MF: C₃H₇NOS
• MW: 105.158779382706
• MDL: MFCD00042981
• CID: 825252
• PubChem ID: 4047279
• Update Time: 2025-06-18

N-methyl-2-sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(Methyl)mercaptoacetamide
• 2-Mercapto-N-MethylacetaMide
• AcetaMide,2-Mercapto-N-Methyl
• methylamide of thioglycollic acid
• N-(Methyl)thioglycolamide
• N-mercaptoacetylmethylamine
• N-methyl-2-sulfanylacetamide
• N-methylmercaptoacetamide
• N-METHYLTHIOGLYCOLAMIDE

• MDL： MFCD00042981
• Inchi： 1S/C3H7NOS/c1-4-3(5)2-6/h6H,2H2,1H3,(H,4,5)
• InChI Key： NSJNRJYQQPRCLF-UHFFFAOYSA-N
• SMILES： SCC(NC)=O

Computed Properties

• Exact Mass: 105.02500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.072±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 58 ºC
• Boiling Point: 91-94 ºC (5 Torr)
• Flash Point: 122.6±22.6 ºC,
• Refractive Index: n20/D 1.523
• Solubility: Dissolution (56 g/l) (25 º C),
• PSA: 67.90000
• LogP: 0.05310

N-methyl-2-sulfanylacetamide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：UN 3334
• WGK Germany：3
• Hazard Category Code： R22
• FLUKA BRAND F CODES：10-13-23
• Hazardous Material Identification：
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides